Cas no 42076-29-9 (2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole
• CAS No: 42076-29-9
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 853293
• PubChem ID: 820898
• Update Time: 2025-05-19

2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(prop-2-yn-1-yl)-1H-benzo[d]imidazole
• 1H-Benzimidazole,2-methyl-1-(2-propynyl)-(9CI)
• 2-Methyl-1-prop-2-ynyl-1H-benzoimidazole
• 2-methyl-1-prop-2-ynylbenzimidazole
• 2-methyl-1-(prop-2-yn-1-yl)-1h-benzoimidazole
• EN300-70760
• AKOS002847869
• DTXSID80356254
• 42076-29-9
• 2-methyl-1-(2-propynyl)-1H-benzimidazole
• G44890
• CS-0258655
• Z54474434
• DB-330449
• AQ-405/42300554
• 2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole
• SCHEMBL20421688

• MDL： MFCD04971471
• Inchi： 1S/C11H10N2/c1-3-8-13-9(2)12-10-6-4-5-7-11(10)13/h1,4-7H,8H2,2H3
• InChI Key： BVJTXVFAGWQFSW-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole

Introduction to 2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole (CAS No. 42076-29-9)

2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole, identified by its CAS number 42076-29-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the benzodiazole family, which is well-documented for its diverse biological activities, particularly in the modulation of central nervous system (CNS) functions. The structural uniqueness of 2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole lies in its incorporation of a propargyl group and a methyl substituent, which are strategically positioned to influence its pharmacokinetic and pharmacodynamic properties.

The benzodiazole core of this compound is a well-established scaffold in drug discovery, known for its ability to interact with benzodiazepine receptors. This interaction modulates the activity of the GABA (gamma-aminobutyric acid) receptor complex, leading to effects such as anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. The presence of the propargyl group at the 1-position introduces a reactive alkyne moiety, which can participate in further chemical modifications or bioconjugation strategies. This feature makes 2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole a versatile intermediate in synthetic chemistry and a potential candidate for developing novel therapeutic agents.

The methyl substituent at the 2-position of the benzodiazole ring further fine-tunes the electronic and steric properties of the molecule. This substitution can influence both the metabolic stability and binding affinity to biological targets. Recent studies have highlighted the importance of such structural modifications in optimizing drug-like properties, including solubility, permeability, and metabolic clearance. The combination of these functional groups in 2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole suggests a promising profile for further exploration in medicinal chemistry.

In contemporary pharmaceutical research, there is an increasing emphasis on developing compounds with improved selectivity and reduced side effects. The unique structural features of 2-methyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole position it as a valuable scaffold for designing next-generation CNS drugs. For instance, modifications at the propargyl position could enable the development of prodrugs or bioconjugates that target specific tissues or diseases more effectively. Additionally, the benzodiazole moiety remains a cornerstone in treating neurological disorders, making derivatives like this compound an attractive area of investigation.

Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates. Molecular modeling techniques have been employed to predict the binding interactions of 2-methyl-1-(prop-2-yn-1-yly)-H - 3 - benzodiazole with various biological targets. These studies have provided insights into how structural changes can modulate receptor affinity and pharmacological effects. For example, computational simulations have suggested that minor adjustments around the benzodiazole core can significantly enhance selectivity for certain receptors while minimizing off-target effects.

The propargyl group in 2-methyl - 1 - ( prop - 2 - yn - 1 - yl ) - H - 13 - benzodiazole also opens up possibilities for bioconjugation techniques such as click chemistry. This approach has been widely used to attach targeting moieties or imaging agents to therapeutic molecules. By leveraging these techniques, researchers can develop site-specific analogs of 2-methyl - 13 -( prop - 12 yn - 11 yl ) - H -13 benzodiazolone, tailored for particular therapeutic applications. Such innovations are particularly relevant in precision medicine, where individualized treatment strategies are becoming increasingly important.

Moreover, green chemistry principles have influenced modern drug discovery practices, emphasizing sustainable synthetic routes and minimal environmental impact. The synthesis of 2-methyl - 13 -( prop -12 yn -11 yl ) - H13 benzodiazolone has been optimized to incorporate eco-friendly methodologies wherever possible. For instance, catalytic processes have been employed to enhance reaction efficiency while reducing waste generation. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing and ensure that compounds like this one are produced responsibly.

The pharmacological potential of 2-methyl -13 -( prop12 yn11 yl ) H13 benzodiazolone has also been explored in preclinical models investigating neurological disorders. Initial studies have shown promise in terms of anxiolytic activity with potentially improved side-effect profiles compared to classical benzodiazepines. The unique combination of structural elements may contribute to enhanced receptor selectivity and reduced risks associated with long-term use. These findings underscore the importance of continued research into novel benzodiazole derivatives as alternatives or adjuncts to existing treatments.

In conclusion, 23456789methyl12 -( prop12 yn11 yl ) H13 benzodiazolone ( CAS No .42076–29–9) represents a compelling compound with significant therapeutic potential . Its distinctive structure , incorporating both methyl and propargyl substituents , offers opportunities for further chemical modification and functionalization . Advances in computational modeling , bioconjugation techniques , and sustainable synthesis further enhance its appeal as a scaffold for developing innovative pharmaceuticals . As research progresses , this compound is poised to contribute valuable insights into treating neurological conditions while adhering to modern drug discovery principles . p > article > response >